Cas no 1456722-91-0 (4-Chloro-7-methoxyquinazolin-6-amine)

4-Chloro-7-methoxyquinazolin-6-amine is a versatile quinazoline derivative widely utilized in pharmaceutical and organic synthesis research. Its key structural features—a chloro substituent at the 4-position and a methoxy group at the 7-position—enhance its reactivity as an intermediate in the development of biologically active compounds, particularly kinase inhibitors and anticancer agents. The presence of the 6-amine group further allows for selective functionalization, making it valuable for modular drug design. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its well-defined reactivity profile makes it a preferred choice for researchers exploring novel heterocyclic frameworks in medicinal chemistry.

4-Chloro-7-methoxyquinazolin-6-amine structure

1456722-91-0 structure

Product Name:4-Chloro-7-methoxyquinazolin-6-amine

CAS No:1456722-91-0

MF:C₉H₈ClN₃O

MW:209.632320404053

MDL:MFCD08063158

CID:4821599

PubChem ID:122129902

Update Time:2026-02-27

4-Chloro-7-methoxyquinazolin-6-amine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-7-methoxyquinazolin-6-amine
- ClC1=NC=NC2=CC(=C(C=C12)N)OC
- AK00740557
- MDL： MFCD08063158
- Inchi： 1S/C9H8ClN3O/c1-14-8-3-7-5(2-6(8)11)9(10)13-4-12-7/h2-4H,11H2,1H3
- InChI Key： KQXKLFMKBULBJY-UHFFFAOYSA-N
- SMILES： ClC1=C2C=C(C(=CC2=NC=N1)OC)N

Computed Properties

Exact Mass: 209.0355896g/mol
Monoisotopic Mass: 209.0355896g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 61

4-Chloro-7-methoxyquinazolin-6-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189011933-5g	4-Chloro-7-methoxyquinazolin-6-amine	1456722-91-0	95%	5g	$2,733.60	2022-04-02
Alichem	A189011933-10g	4-Chloro-7-methoxyquinazolin-6-amine	1456722-91-0	95%	10g	$4,060.20	2022-04-02
Alichem	A189011933-25g	4-Chloro-7-methoxyquinazolin-6-amine	1456722-91-0	95%	25g	$7,102.00	2022-04-02
eNovation Chemicals LLC	Y1209212-100mg	4-chloro-7-methoxyquinazolin-6-amine	1456722-91-0	97%	100mg	$305	2024-07-21
eNovation Chemicals LLC	Y1209212-250MG	4-chloro-7-methoxyquinazolin-6-amine	1456722-91-0	97%	250mg	$490	2024-07-21
eNovation Chemicals LLC	Y1209212-500MG	4-chloro-7-methoxyquinazolin-6-amine	1456722-91-0	97%	500mg	$815	2024-07-21
eNovation Chemicals LLC	Y1209212-1G	4-chloro-7-methoxyquinazolin-6-amine	1456722-91-0	97%	1g	$1225	2024-07-21
eNovation Chemicals LLC	Y1209212-5G	4-chloro-7-methoxyquinazolin-6-amine	1456722-91-0	97%	5g	$3675	2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS65994-100MG	4-chloro-7-methoxyquinazolin-6-amine	1456722-91-0	97%	100MG	￥ 1,630.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS65994-250MG	4-chloro-7-methoxyquinazolin-6-amine	1456722-91-0	97%	250MG	￥ 2,607.00	2023-03-31